Cas no 921793-79-5 (N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-1,1'-biphenyl-4-carboxamide)

• Product Name: N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-1,1'-biphenyl-4-carboxamide
• CAS No: 921793-79-5
• MF: C₂₆H₂₆N₂O₃
• MW: 414.496246814728
• CID: 6072305
• PubChem ID: 41753849
• Update Time: 2025-06-08

N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-1,1'-biphenyl-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-1,1'-biphenyl-4-carboxamide
• N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)-4-phenylbenzamide
• F2261-0192
• AKOS024632701
• 921793-79-5
• N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-[1,1'-biphenyl]-4-carboxamide
• N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-[1,1'-biphenyl]-4-carboxamide

• Inchi： 1S/C26H26N2O3/c1-4-28-22-15-14-21(16-23(22)31-17-26(2,3)25(28)30)27-24(29)20-12-10-19(11-13-20)18-8-6-5-7-9-18/h5-16H,4,17H2,1-3H3,(H,27,29)
• InChI Key： XXAGABKHMZTXBS-UHFFFAOYSA-N
• SMILES： C(NC1C=C2OCC(C)(C)C(=O)N(CC)C2=CC=1)(=O)C1=CC=C(C2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 414.19434270g/mol
• Monoisotopic Mass: 414.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-1,1'-biphenyl-4-carboxamide

Research Brief on N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-1,1'-biphenyl-4-carboxamide (CAS: 921793-79-5)

N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-1,1'-biphenyl-4-carboxamide (CAS: 921793-79-5) is a novel small molecule compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique benzoxazepine scaffold, has shown promising potential in modulating specific biological pathways, making it a candidate for therapeutic development. Recent studies have focused on its synthesis, mechanism of action, and potential applications in treating various diseases, particularly in oncology and inflammatory disorders.

The synthesis of N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-1,1'-biphenyl-4-carboxamide involves a multi-step process that ensures high yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Researchers have also optimized the synthetic route to improve scalability, which is critical for preclinical and clinical development. The compound's stability under various physiological conditions has been evaluated, demonstrating its suitability for further pharmacological studies.

Mechanistic studies have revealed that N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-1,1'-biphenyl-4-carboxamide acts as a potent inhibitor of specific protein kinases involved in cell proliferation and inflammation. In vitro assays have shown that the compound exhibits high selectivity and affinity for its target, with IC50 values in the nanomolar range. These findings suggest that the compound could be developed as a targeted therapy for cancers characterized by dysregulated kinase activity. Additionally, its anti-inflammatory properties have been explored in animal models, where it demonstrated efficacy in reducing cytokine production and tissue damage.

Preclinical evaluations of N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-1,1'-biphenyl-4-carboxamide have provided encouraging results. In xenograft models of human tumors, the compound significantly inhibited tumor growth without causing severe toxicity. Pharmacokinetic studies have indicated favorable absorption, distribution, metabolism, and excretion (ADME) profiles, supporting its potential as a drug candidate. However, further optimization is needed to address challenges such as bioavailability and off-target effects. Ongoing research aims to refine the compound's properties and explore its therapeutic potential in combination with existing treatments.

In conclusion, N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-1,1'-biphenyl-4-carboxamide represents a promising avenue for drug development in oncology and inflammation. Its unique chemical structure, potent biological activity, and favorable preclinical data underscore its potential as a therapeutic agent. Future studies will focus on advancing the compound through clinical trials and elucidating its full mechanistic profile. This research highlights the importance of innovative chemical entities in addressing unmet medical needs and advancing the field of precision medicine.